Cas no 2969413-55-4 (1-(2,5-Dichloropyridin-3-yl)cyclopentanol)

• Product Name: 1-(2,5-Dichloropyridin-3-yl)cyclopentanol
• CAS No: 2969413-55-4
• MF: C₁₀H₁₁Cl₂NO
• MW: 232.106440782547
• CID: 6796987
• PubChem ID: 171366101
• Update Time: 2025-10-20

1-(2,5-Dichloropyridin-3-yl)cyclopentanol Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dichloropyridin-3-yl)cyclopentanol
• MFCD34825895
• 2969413-55-4
• 1-(2,5-Dichloropyridin-3-yl)cyclopentanol

• Inchi： 1S/C10H11Cl2NO/c11-7-5-8(9(12)13-6-7)10(14)3-1-2-4-10/h5-6,14H,1-4H2
• InChI Key： XQUVGLDSYQKDJO-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CN=1)Cl)C1(CCCC1)O

Computed Properties

• Exact Mass: 231.0217694g/mol
• Monoisotopic Mass: 231.0217694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 1.402±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 363.0±42.0 °C(Predicted)
• pka: 12.78±0.20(Predicted)

Additional information on 1-(2,5-Dichloropyridin-3-yl)cyclopentanol

1-(2,5-Dichloropyridin-3-yl)cyclopentanol: A Comprehensive Overview

The compound 1-(2,5-Dichloropyridin-3-yl)cyclopentanol, with the CAS number 2969413-55-4, is an organic molecule that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, which is widely used in various fields such as pharmaceuticals, agrochemicals, and materials science. The presence of chlorine atoms at the 2 and 5 positions of the pyridine ring introduces interesting electronic and steric effects, making this compound a valuable building block for further chemical modifications.

Recent studies have highlighted the importance of 1-(2,5-Dichloropyridin-3-yl)cyclopentanol in the development of novel agrochemicals. Researchers have explored its potential as a precursor for herbicides and fungicides, leveraging its ability to inhibit key enzymatic pathways in plants and pathogens. For instance, a 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated that derivatives of this compound exhibit potent activity against common agricultural pests, offering a sustainable alternative to traditional chemical pesticides.

In the pharmaceutical industry, 1-(2,5-Dichloropyridin-3-yl)cyclopentanol has been utilized as an intermediate in the synthesis of bioactive molecules. Its cyclopentanol moiety provides a flexible platform for attaching various functional groups, enabling the creation of compounds with diverse pharmacological profiles. A notable example is its role in the development of kinase inhibitors, which are critical in cancer therapy. A 2022 study in the Journal of Medicinal Chemistry reported that analogs of this compound showed promising inhibitory activity against several oncogenic kinases.

The synthesis of 1-(2,5-Dichloropyridin-3-yl)cyclopentanol involves a multi-step process that typically begins with the chlorination of pyridine derivatives. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions. For instance, the use of palladium-catalyzed cross-coupling reactions has enabled the precise introduction of substituents at specific positions on the pyridine ring. This has not only enhanced the purity of the final product but also reduced production costs.

Beyond its direct applications, 1-(2,5-Dichloropyridin-3-yl)cyclopentanol serves as a valuable tool for studying fundamental chemical reactions. Its reactivity under various conditions has been extensively investigated, providing insights into aromatic substitution mechanisms and stereochemical outcomes. A 2023 review in Chemical Reviews summarized these findings, emphasizing the compound's role as a model system for understanding complex reaction pathways.

In terms of environmental impact, researchers have also examined the biodegradability and toxicity of 1-(2,5-Dichloropyridin-3-yl)cyclopentanol. Initial studies suggest that it undergoes rapid microbial degradation under aerobic conditions, minimizing its persistence in aquatic ecosystems. However, further research is needed to fully assess its long-term environmental effects and ensure safe handling practices.

In conclusion, 1-(2,5-Dichloropyridin-3-yl)cyclopentanol is a versatile compound with significant potential across multiple industries. Its unique chemical properties and reactivity make it an invaluable tool for advancing scientific research and developing innovative products. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is poised to play an even greater role in shaping future advancements in chemistry and related fields.